Cas no 184778-39-0 (2-Methoxybenzimidamide acetate)

• Product Name: 2-Methoxybenzimidamide acetate
• CAS No: 184778-39-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD20921621
• CID: 1028483
• PubChem ID: 71711073
• Update Time: 2025-11-06

2-Methoxybenzimidamide acetate Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzimidamide acetate
• acetic acid,2-methoxybenzenecarboximidamide
• 2-Methoxy-benzaMidine Acetate
• MFCD20921621
• 2-methoxybenzene-1-carboximidamide; acetic acid
• W10326
• Acetic acid--2-methoxybenzene-1-carboximidamide (1/1)
• acetic acid;2-methoxybenzenecarboximidamide
• SY127277
• 2-Methoxybenzimidamideacetate
• EN300-7410672
• AS-59916
• DTXSID40856760
• 2-METHOXYBENZENECARBOXIMIDAMIDE; ACETIC ACID
• SCHEMBL16815575
• 2-Methoxybenzamidine Acetate
• 184778-39-0
• CS-0039027

• MDL： MFCD20921621
• Inchi： 1S/C8H10N2O.C2H4O2/c1-11-7-5-3-2-4-6(7)8(9)10;1-2(3)4/h2-5H,1H3,(H3,9,10);1H3,(H,3,4)
• InChI Key： WUUYOMWHIKYEGT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(=N)N.OC(C)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-Methoxybenzimidamide acetate

Comprehensive Overview of 2-Methoxybenzimidamide acetate (CAS No. 184778-39-0): Properties, Applications, and Industry Insights

2-Methoxybenzimidamide acetate (CAS No. 184778-39-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This acetate derivative of 2-methoxybenzimidamide exhibits promising reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition pathways.

The compound's molecular structure features a methoxy group at the 2-position of the benzimidamide core, which significantly influences its electronic distribution and hydrogen-bonding capabilities. This characteristic has led to growing interest in structure-activity relationship (SAR) studies, especially among medicinal chemists investigating novel bioactive molecules. Recent publications highlight its utility in developing small-molecule modulators for various biological targets.

From a synthetic perspective, 2-Methoxybenzimidamide acetate demonstrates excellent solubility in polar organic solvents, with stability profiles suitable for multi-step reactions. Analytical data from high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) studies confirm its high purity (>98%) in commercial samples. These qualities make it particularly valuable for high-throughput screening applications in modern drug discovery platforms.

Current market trends show rising demand for specialty benzimidamide derivatives, driven by pharmaceutical industry needs for novel scaffolds. The compound's CAS No. 184778-39-0 serves as a crucial identifier in regulatory documentation and patent applications. Manufacturers are optimizing synthesis routes to improve yield while maintaining strict quality control standards to meet research-grade specifications.

Environmental and safety assessments indicate that 2-Methoxybenzimidamide acetate requires standard laboratory handling procedures. Proper storage conditions (typically 2-8°C in sealed containers) ensure long-term stability. Researchers frequently inquire about its material safety data sheet (MSDS) information and compatibility with common reaction conditions, reflecting the compound's expanding laboratory applications.

Emerging applications include potential use in agrochemical research, where similar structures show activity against plant pathogens. The methoxybenzimidamide moiety appears in several patent filings for crop protection agents, suggesting future market growth. Analytical method development for this compound remains an active area, with new UPLC-MS/MS techniques being validated for precise quantification in complex matrices.

Supply chain dynamics for CAS 184778-39-0 reflect the compound's niche status, with limited but reliable global suppliers. Current Good Manufacturing Practice (cGMP) compliant production is available for clinical research applications. The pharmaceutical industry's focus on targeted drug delivery systems has increased scrutiny on such intermediates' physicochemical properties, including their logP values and permeability characteristics.

Academic interest in 2-Methoxybenzimidamide acetate continues to grow, with recent studies examining its potential as a building block for heterocyclic compound synthesis. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for fragment-based drug design approaches. Research papers increasingly cite its use in developing kinase inhibitors and other therapeutic agents.

Quality assurance protocols for 184778-39-0 typically involve multiple analytical techniques, including melting point determination, elemental analysis, and spectroscopic verification. These rigorous controls ensure batch-to-batch consistency for research applications. The compound's stability under various pH conditions makes it suitable for exploring prodrug strategies in medicinal chemistry programs.

Future research directions may explore the compound's potential in bioconjugation chemistry and materials science applications. Its structural features suggest possible utility in designing molecular probes for biological imaging or functionalized surfaces for sensor development. The growing availability of custom derivatization services for this compound class indicates expanding market opportunities.

Technical literature searches for 2-Methoxybenzimidamide acetate synthesis and 184778-39-0 applications show increasing frequency, reflecting the scientific community's engagement with this material. Patent analysis reveals strategic IP positioning around related compounds, suggesting their importance in next-generation therapeutic development. The compound's role in medicinal chemistry optimization continues to evolve as researchers uncover new structure-property relationships.

Standardization efforts for 2-Methoxybenzimidamide acetate characterization include developing validated analytical reference standards and spectral libraries. These resources support quality control in pharmaceutical development and facilitate compound identification in complex mixtures. The establishment of comprehensive spectroscopic databases for such specialty chemicals enhances research efficiency across multiple disciplines.

Industrial-scale production considerations for CAS No. 184778-39-0 focus on green chemistry principles, with emphasis on atom economy and reduced solvent waste. Process chemists are evaluating catalytic methods to improve the sustainability profile of benzimidamide derivative synthesis. These developments align with broader industry trends toward environmentally benign manufacturing of fine chemicals.

The compound's physicochemical profile, including its pKa values and solubility characteristics, makes it particularly valuable for formulation scientists working on bioavailability enhancement strategies. Recent symposium presentations have highlighted its potential in addressing drug delivery challenges, especially for compounds with poor aqueous solubility. These applications demonstrate the growing interdisciplinary importance of such specialized intermediates.

Emerging analytical technologies, such as cryogenic electron microscopy and advanced mass spectrometry, are providing new insights into the molecular interactions of 2-Methoxybenzimidamide acetate derivatives. These techniques enable more precise characterization of compound behavior in biological systems, supporting rational drug design efforts. The integration of computational chemistry tools further accelerates the exploration of this chemical space.

Market analysts project steady growth for the benzimidamide chemical class, with 184778-39-0 representing an important segment. The compound's versatility in multi-component reactions and compatibility with diverse catalytic systems contribute to its expanding utility. Strategic partnerships between academic researchers and chemical suppliers are driving innovation in this specialized field.